Ethyl 4-chloro-8-(trifluoromethoxy)quinoline-3-carboxylate
Overview
Description
Ethyl 4-chloro-8-(trifluoromethoxy)quinoline-3-carboxylate is a chemical compound with the molecular formula C13H9ClF3NO3 . It has a molecular weight of 319.66 g/mol .
Physical And Chemical Properties Analysis
The compound is a solid . More detailed physical and chemical properties were not found in the web search results.Scientific Research Applications
Synthesis of Fluoroquinolones
Ethyl 4-chloro-8-(trifluoromethoxy)quinoline-3-carboxylate: is a valuable precursor in the synthesis of fluoroquinolones . These compounds are a class of broad-spectrum antibacterial agents that are particularly effective against Gram-negative bacteria. The trifluoromethoxy group enhances the bioavailability and stability of the resulting fluoroquinolones.
Development of VEGF-TKIs
The compound is used in the development of Vascular Endothelial Growth Factor Tyrosine Kinase Inhibitors (VEGF-TKIs) . These inhibitors are a part of targeted cancer therapies, which work by blocking the angiogenesis process that tumors need for growth and survival.
Anticancer Research
Researchers have explored the use of this compound in the synthesis of various quinoline derivatives with potential anticancer properties . The structural motif of quinoline is common in several therapeutic agents, and modifications at the 4-chloro-8-(trifluoromethoxy) position can lead to compounds with significant anticancer activity.
Medicinal Chemistry Intermediates
As an intermediate in medicinal chemistry, it is used to create a wide range of pharmacologically active molecules . Its versatility allows for the introduction of various functional groups, leading to the discovery of new drugs with diverse therapeutic effects.
Chemical Synthesis Research
The compound is also a subject of research in chemical synthesis, where scientists investigate new synthetic pathways and reactions . It is often used in cross-coupling reactions to form carbon-carbon and carbon-heteroatom bonds.
Safety and Hazards
properties
IUPAC Name |
ethyl 4-chloro-8-(trifluoromethoxy)quinoline-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9ClF3NO3/c1-2-20-12(19)8-6-18-11-7(10(8)14)4-3-5-9(11)21-13(15,16)17/h3-6H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XDUCCTPHMSLSKV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CN=C2C(=C1Cl)C=CC=C2OC(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9ClF3NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30651943 |
Source
|
| Record name | Ethyl 4-chloro-8-(trifluoromethoxy)quinoline-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30651943 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
319.66 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-chloro-8-(trifluoromethoxy)quinoline-3-carboxylate | |
CAS RN |
1040013-63-5 |
Source
|
| Record name | Ethyl 4-chloro-8-(trifluoromethoxy)quinoline-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30651943 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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